2-(4-chlorophenyl)-1-(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(4-chlorophenyl)-1-[4-[3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C22H19ClFN7O/c23-16-6-4-15(5-7-16)12-19(32)29-8-10-30(11-9-29)21-20-22(26-14-25-21)31(28-27-20)18-3-1-2-17(24)13-18/h1-7,13-14H,8-12H2
• InChI Key: YWIDNAXLMCTUSR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3C4=CC(=CC=C4)F)C(=O)CC5=CC=C(C=C5)Cl
• Molecular Formula: C22H19ClFN7O
• Molecular Weight: 451.9 g/mol

Description

2-(4-chlorophenyl)-1-(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C22H19ClFN7O and its molecular weight is 451.89. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

• A series of 1,2,4-triazine derivatives bearing a piperazine amide moiety, including a structure similar to the specified compound, showed promising antiproliferative agents against breast cancer cells, comparing favorably with cisplatin (Yurttaş, Demirayak, Ilgın, & Atlı, 2014).

Antimicrobial Activities

• Novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives, including structures resembling the specified compound, have shown significant antimicrobial activities against various microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

5-HT2 Antagonist Activity

• Bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives with structures similar to the target compound have been tested and shown potent 5-HT2 antagonist activity, indicating their potential in neuropsychiatric disorders (Watanabe, Usui, Kobayashi, Yoshiwara, Shibano, Tanaka, Morishima, Yasuoka, & Kanao, 1992).

Anticancer Activity

• Triazolothiadiazine derivatives, related to the specified compound, have been synthesized and displayed significant anticancer activity against renal cancer and leukemia cell lines (Arandkar & Vedula, 2018).

Antibacterial and Antifungal Activities

• Azole-containing piperazine derivatives, similar to the target compound, have shown moderate to significant antibacterial and antifungal activities in vitro, with some compounds exhibiting comparable activities to standard drugs (Gan, Fang, & Zhou, 2010).

Anti-Inflammatory Activity

• Compounds including 1-(4-fluorophenyl)-2-{[5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone, structurally related to the target compound, showed remarkable anti-inflammatory activity, comparable to indomethacin (Karande & Rathi, 2017).